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Compound of Interest

Compound Name: Anthracophyllone

Cat. No.: B15595540 Get Quote

Essential Safety and Handling Guide for
Anthracophyllone
This guide provides immediate and essential safety and logistical information for handling

Anthracophyllone in a laboratory setting. Given the absence of a specific Safety Data Sheet

(SDS) for Anthracophyllone, a precautionary approach is mandatory. Researchers, scientists,

and drug development professionals should treat this compound as potentially hazardous.

Chemical and Physical Properties
Anthracophyllone is a natural sesquiterpene derived from mushrooms.[1][2] Its known

properties are summarized below.

Property Value Source

Molecular Formula C15H20O2 [1]

Molecular Weight 232.32 daltons [1]

Appearance Deep blue pigment [1]

Storage Conditions -20°C or -80°C [1]

Known Biological Activity and Potential Hazards
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Anthracophyllone has demonstrated notable biological activities, which underscore the need

for careful handling to avoid exposure. It exhibits cytotoxicity against various cancer cell lines

including MCF-7, KB, NCI-H187, and Vero cells.[2] It also possesses antimicrobial properties,

showing activity against Bacillus cereus and antimalarial effects against Plasmodium

falciparum.[1]

Due to its cytotoxic nature, direct contact and aerosol inhalation must be strictly avoided. While

specific toxicity data is unavailable, it is prudent to handle Anthracophyllone with the same

precautions as other potent cytotoxic compounds.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling Anthracophyllone, particularly in its powdered form.
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Body Part Required PPE
Specifications and Best
Practices

Hands
Double-gloving with chemical-

resistant gloves

Wear two pairs of nitrile or

vinyl gloves.[3] Change gloves

immediately if contaminated.

Wash hands thoroughly after

removing gloves.

Body
Dedicated lab coat or

disposable gown

A disposable, solid-front gown

is preferred to prevent skin

contact.[3] Clothing worn

under the lab coat should

consist of a long-sleeved shirt

and long pants.[4]

Eyes/Face
Safety glasses with side

shields or a face shield

Use a full-face shield when

there is a risk of splashes or

aerosol generation.[5]

Respiratory N95 respirator or higher

A respirator is essential when

handling the powdered form to

prevent inhalation.[3][6]

Ensure the respirator is

properly fitted.

Feet Closed-toe shoes

Shoes should be washable

and dedicated to the laboratory

environment.[4]

Operational Plan for Handling Anthracophyllone
Adherence to a strict, step-by-step operational plan is crucial for safety.

1. Preparation and Engineering Controls:

Always handle powdered Anthracophyllone within a certified chemical fume hood or a

biological safety cabinet to control airborne particles.
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Ensure a safety shower and eyewash station are readily accessible.

Prepare all necessary materials and equipment before handling the compound to minimize

movement and potential for spills.

2. Weighing and Reconstitution:

When weighing the solid compound, do so within the fume hood on a draft shield to prevent

dissemination of the powder.

Use dedicated spatulas and weighing boats.

If preparing a solution, add the solvent slowly to the solid to avoid splashing.

3. Experimental Use:

Clearly label all containers with the compound name and hazard warnings.

Keep containers sealed when not in use.

Conduct all procedures with the potential for aerosol generation within a fume hood.

4. Decontamination:

All surfaces and equipment that come into contact with Anthracophyllone should be

decontaminated. The appropriate decontamination solution will depend on the solvent used;

consult your institution's safety office for guidance.

Wipe down the work area in the fume hood before and after each use.

Disposal Plan
In the absence of a specific SDS, Anthracophyllone and all contaminated materials must be

treated as hazardous waste.

Solid Waste: All disposable PPE (gloves, gowns, etc.), weighing boats, and other

contaminated materials should be collected in a dedicated, sealed hazardous waste

container.
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Liquid Waste: Solutions containing Anthracophyllone should be collected in a clearly

labeled, sealed hazardous waste container. Do not pour any amount down the drain.[7]

Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a

designated sharps container for hazardous chemical waste.

Disposal Vendor: All waste must be disposed of through a licensed hazardous waste

disposal company, following all local, state, and federal regulations.[8]

Workflow for Handling Anthracophyllone

Preparation
Handling

Cleanup & Disposal
Don PPE Prepare Fume Hood

Weigh Compound

Gather Materials

Reconstitute/Use
Decontaminate Surfaces Segregate Waste Doff PPE Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Anthracophyllone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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